BENGHE Validation & Comparative

Check Availability & Pricing

Comparative Analysis Guide: FD&C Red No. 4
vs. Allura Red AC

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest |

Compound Name: FD&C Red No. 4 free acid
CAS No.: 14918-59-3
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Executive Summary

Context: In pharmaceutical and cosmetic development, the precise identification of colorants is
critical due to divergent regulatory statuses.[1] FD&C Red No. 4 (Ponceau SX) and Allura Red
AC (FD&C Red No. 40) are both synthetic azo dyes with nearly identical spectral signatures in
the visible range. However, their safety profiles differ drastically: Red No. 4 is banned in food
products (US) due to adrenal toxicity, whereas Red No. 40 is the most widely used red food
dye.

Core Insight: Standard UV-Vis spectrophotometry is often insufficient for distinguishing these
two dyes due to overlapping absorption maxima (

nm). High-Performance Liquid Chromatography (HPLC) is the mandatory standard for positive
identification, where Allura Red AC consistently elutes earlier than FD&C Red No. 4 on C18
reverse-phase columns.

Chemical Identity & Properties

The structural similarity between these mono-azo dyes drives their similar physical properties
but results in distinct biological interactions.

Table 1: Physicochemical Comparison
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Feature

FD&C Red No. 4 (Ponceau
SX)

Allura Red AC (FD&C Red
No. 40)

Common Name

Ponceau SX, C.1.[2][3][4][5][6]
[71[8] Food Red 1

Allura Red, C.I. Food Red 17

CAS Number 4548-53-2 25956-17-6
Color Index (C.1.) 14700 16035
Molecular Formula

Mol.[8] Weight 480.42 g/mol 496.42 g/mol

Key Structural Difference

2,4-dimethyl-5-sulfophenyl azo
group

2-methoxy-5-methyl-4-

sulfonato-phenyl azo group

Solubility

Soluble in water; slightly

soluble in ethanol

Soluble in water; insoluble in

ethanol

(Water)

~500 nm

~504 nm

Analytical Differentiation Strategy

Because the

values differ by only ~4 nm, relying solely on colorimetry can lead to false positives. The
following decision logic illustrates the necessary analytical workflow.

Figure 1: Analytical Logic for Red Dye Identification
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Unknown Red Sample

Step 1: UV-Vis Spectroscopy
(Screening)

:

Result:
Max Absorbance ~500-505 nm

Spectral Overlap

INCONCLUSIVE
(Cannot distinguish Red 4 vs Red 40)

Step 2: HPLC-DAD Analysis
(Confirmatory)

Early Elution \Late Elution

Peak @ ~3.1 min Peak @ ~4.3 min
ID: Allura Red AC ID: FD&C Red No. 4

Click to download full resolution via product page

Caption: Analytical workflow demonstrating the necessity of HPLC for definitive identification
due to UV-Vis spectral overlap.

Chromatographic Separation Protocol (HPLC)

This protocol is designed to separate FD&C Red No. 4 from Allura Red AC using a standard
C18 Reverse-Phase system. This method relies on the hydrophobicity difference: the methoxy
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group in Allura Red AC makes it slightly more polar/elutable than the dimethyl-substituted Red
No. 4.

Methodology

e Instrument: HPLC system with Diode Array Detector (DAD) or UV-Vis detector.

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus C18, 100mm x 4.6mm, 3.5
pum or equivalent).

o Detection Wavelength: 500 nm (absorbance maximum for both).[3]

Mobile Phase System

e Solvent A: 10 mM Ammonium Acetate (pH 6.9)

¢ Solvent B: Acetonitrile (ACN)

Gradient Profile

% Solvent A

Time (min) % Solvent B (ACN)  Flow Rate
(Buffer)

0.0 95% 5% 1.0 mL/min

5.0 65% 35% 1.0 mL/min

7.0 10% 90% 1.0 mL/min

10.0 95% 5% 1.0 mL/min

Expected Results

e Allura Red AC (Red 40): Elutes first (Retention time approx. 3.0 - 3.8 min).

o FD&C Red No. 4 (Ponceau SX): Elutes second (Retention time approx. 4.3 - 7.3 min
depending on exact column length).

o Note: In mixed standards, Red No. 4 always elutes after Red No. 40 due to stronger
hydrophobic interaction with the C18 stationary phase.
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Stability & Degradation Profile

Understanding the stability profile is crucial for formulation scientists to prevent color fading or
degradation into potentially toxic byproducts.

Table 2: Stability Comparison

Stressor FD&C Red No. 4 Allura Red AC Implications

Both are suitable for
pH Stability Stable pH 3-8 Stable pH 3-8 acidic beverages and
neutral cosmetics.

Red 40 is preferred for

Light Stability Moderate Good clear packaging (e.g.,
beverages).
High (tolerant to High (tolerant to Both survive standard

Heat Stability ] ] ]
baking) baking) thermal processing.

) ) Ascorbic acid (Vitamin
o Susceptible to Susceptible to
Oxidation ) ) C) can bleach both
reduction reduction ) )
dyes in solution.[7]

Regulatory & Safety Context

The primary reason for distinguishing these dyes is legal compliance.

The "Red 4" Ban Explained

FD&C Red No. 4 was banned from food use in the United States in 1976.

e Mechanism: Studies indicated that high doses caused adrenal cortex atrophy and lesion
formation in dogs.[7]

o Current Status (USA): Permitted only in externally applied drugs and cosmetics. Strictly
prohibited in products intended for ingestion (foods) or application to mucous membranes

(lips, eyes).

Allura Red AC Safety
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o Status: Approved for general use in food, drugs, and cosmetics (FD&C).[8]
» ADI (Acceptable Daily Intake): 0-7 mg/kg body weight (JECFA/EFSA).

o Controversy: While generally safe, it is monitored for potential links to hypersensitivity and
hyperactivity in children (Southampton Study), though regulatory bodies (FDA/EFSA)
maintain its safety at current usage levels.

Figure 2: Regulatory Compliance Decision Tree

Allura Red AC:
PERMITTED

FD&C Red No. 4:
PROHIBITED

Ingestion / Mucous Membrane
(Food, Oral Drugs, Lipstick)

Intended Product Use

Allura Red AC:
PERMITTED

External Application
(Lotions, Soaps)

FD&C Red No. 4:
PERMITTED
Click to download full resolution via product page
Caption: Regulatory permissions based on application route (US FDA Standards).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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